N-(4,5-dimethylthiazol-2-yl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methoxy-1-methyl-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C13H15N3O3S/c1-7-8(2)20-13(14-7)15-12(18)9-6-16(3)11(17)5-10(9)19-4/h5-6H,1-4H3,(H,14,15,18)
• InChI Key: UWGLZADZFXXYKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CN(C(=O)C=C2OC)C)C
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

N-(4,5-dimethylthiazol-2-yl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C13H15N3O3S and its molecular weight is 293.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Synthetic Approaches and Heterocyclic Derivatives

Research has focused on the synthesis of novel heterocyclic compounds derived from similar chemical structures. For example, studies have developed methods to create new benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, highlighting the versatility of these chemical frameworks for generating compounds with potential anti-inflammatory and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020). These synthetic routes often involve the use of palladium-catalyzed oxidative cyclization-alkoxycarbonylation reactions, showcasing advanced techniques in organic synthesis that could be relevant to the synthesis of N-(4,5-dimethylthiazol-2-yl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide and its derivatives (Bacchi et al., 2005).

Enaminonitriles in Heterocyclic Synthesis

The utility of enaminonitriles for the synthesis of pyrazole, pyridine, and pyrimidine derivatives has been explored, indicating the importance of such intermediates in constructing complex heterocycles that could include the target compound or its analogs (Fadda, Etman, El-Seidy, & Elattar, 2012).

Biological Activities

Antimicrobial and Antifungal Properties

Some derivatives of closely related chemical structures have been studied for their antimicrobial and antifungal activities. For example, novel arylazothiazole disperse dyes containing selenium, synthesized for dyeing polyester fibers, also exhibited promising in vitro screening results for antioxidant, antitumor, and antimicrobial activities (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015). This suggests that similar compounds might be designed with specific biological activities in mind, leveraging the structural diversity and reactivity of these heterocyclic frameworks.

Antidiabetic Potential

Derivatives of dihydropyrimidines have been synthesized and evaluated for their antidiabetic activity, demonstrating the potential of these compounds in medicinal chemistry for developing new therapeutic agents (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021).